Cas no 1396875-98-1 (N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylcyclohex-3-ene-1-carboxamide)

• Product Name: N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylcyclohex-3-ene-1-carboxamide
• CAS No: 1396875-98-1
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 6165048
• PubChem ID: 71790993
• Update Time: 2025-07-08

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylcyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylcyclohex-3-ene-1-carboxamide
• N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]cyclohex-3-ene-1-carboxamide
• F6233-0201
• AKOS024540904
• VU0538433-1
• N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)cyclohex-3-enecarboxamide
• 1396875-98-1
• N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C15H17N5O2/c1-19-15(22)20(18-17-19)13-9-7-12(8-10-13)16-14(21)11-5-3-2-4-6-11/h2-3,7-11H,4-6H2,1H3,(H,16,21)
• InChI Key： DCNLAXBCWGJCFC-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)NC1C=CC(=CC=1)N1C(N(C)N=N1)=O

Computed Properties

• Exact Mass: 299.13822480g/mol
• Monoisotopic Mass: 299.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylcyclohex-3-ene-1-carboxamide

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylcyclohex-3-ene-1-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1396875-98-1 represents a fascinating molecule in the realm of chemical biology, particularly in the context of drug discovery and therapeutic development. This compound, formally known as N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylcyclohex-3-ene-1-carboxamide, has garnered attention due to its unique structural features and potential biological activities. The presence of a tetrazole ring and a phenylcyclohexene moiety suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules incorporating heterocyclic structures, particularly those derived from tetrazole derivatives. Tetrazoles are known for their stability and ability to engage with various biological receptors due to their nitrogen-rich framework. The specific substitution pattern in N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylcyclohex-3-ene-1-carboxamide, including the 4-methyl and 5-oxo groups on the tetrazole ring, contributes to its distinct pharmacophoric properties. These features are critical in determining its binding affinity and selectivity towards potential therapeutic targets.

The phenylcyclohexene component of this molecule adds another layer of complexity, offering a rigid scaffold that can be fine-tuned for optimal interaction with biological macromolecules. This dual heterocyclic system has been explored in various contexts, including the development of kinase inhibitors and other enzyme-targeting agents. The cyclohexene ring provides a conformationally flexible backbone that can adapt to different binding environments, enhancing the compound's potential as a drug candidate.

Recent studies have highlighted the importance of such multifaceted molecular architectures in achieving high efficacy and selectivity in drug design. For instance, researchers have demonstrated that compounds incorporating both tetrazole and phenylcyclohexene moieties can exhibit potent activity against specific disease-related enzymes. These findings are particularly relevant in the treatment of cancers and inflammatory disorders, where precise molecular targeting is crucial.

The synthesis of N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-y)phenylcyclohexanee3-eenecarboxamide involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the tetrazole ring requires careful control of reaction conditions to ensure high yield and purity. Additionally, the functionalization of the phenylcyclohexene core demands precise regioselective methodologies to achieve the desired substitution pattern. These synthetic challenges underscore the complexity involved in developing such advanced chemical entities.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to human health. The tetrazole moiety is known to interact with nucleophilic centers on enzymes, potentially disrupting their catalytic activity. Meanwhile, the phenylcyclohexene ring can engage with hydrophobic pockets on protein surfaces, further modulating enzyme function. This dual mechanism of action makes N-(Z(42methyl52oxo42(45dihydro12H12(34tetraZ01yI)phenyl)cyclohex3enecarboxamide an intriguing candidate for further exploration.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored biological properties. Additionally, it could serve as a scaffold for structure-based drug design (SBDD), where computational methods are employed to optimize its interactions with biological targets. Such approaches have revolutionized drug discovery in recent decades by enabling rapid screening and optimization of lead compounds.

As research continues to uncover new therapeutic targets and mechanisms of disease pathogenesis, compounds like N-(Z(42methyl52oxo42(45dihydro12H12(34tetraZ01yI)phenyl)cyclohex3enecarboxamide will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge synthetic chemistry with advanced computational modeling holds great promise for accelerating the development of novel therapeutics. By leveraging these technologies alongside traditional experimental approaches, scientists can systematically explore chemical space and identify molecules with optimal pharmacological profiles.

In conclusion,N-(Z(42methyl52oxo42(45dihydro12H12(34tetraZ01yI)phenyl)cyclohex3enecarboxamide (CAS no: 13968759881) represents a significant advancement in chemical biology research. Its unique structural composition offers numerous opportunities for therapeutic intervention across various disease areas. As our understanding of biological systems continues to evolve,this compound will undoubtedly contribute valuable insights into drug design principles and methodologies that shape modern medicine.